4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile

• IUPAC Name: 4-[3-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)azetidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C16H20N4/c17-7-14-6-15(4-5-18-14)20-10-16(11-20)19-8-12-2-1-3-13(12)9-19/h4-6,12-13,16H,1-3,8-11H2
• InChI Key: DEUGBLPGCQFQCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2C1)C3CN(C3)C4=CC(=NC=C4)C#N
• Molecular Formula: C16H20N4
• Molecular Weight: 268.36 g/mol

Description

The compound “4-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile” is a complex organic molecule that contains several interesting substructures, including a pyrrole ring, an azetidine ring, and a pyridine ring. Pyrrole is a five-membered aromatic heterocycle, while azetidine is a four-membered ring containing nitrogen. Pyridine is a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures. The octahydrocyclopenta[c]pyrrol-2-yl group indicates a cyclopenta[c]pyrrole ring that has been fully hydrogenated. The azetidin-1-yl group represents an azetidine ring, which is a four-membered ring containing one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various ring structures and the nitrile group. Pyrroles are known to undergo a variety of reactions, including substitutions and additions. Azetidines can participate in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the nitrile group could affect its polarity and reactivity.

Scientific Research Applications

Antibacterial and Antitubercular Activity

The compound has been investigated for its antimicrobial properties. Researchers synthesized novel oxazolidinones bearing octahydrocyclopenta[c]pyrrol-2-yl moieties and evaluated their antitubercular and antibacterial activity . These compounds showed promising results against Gram-positive bacteria and Mycobacterium tuberculosis . .

Retinol-Binding Protein 4 (RBP4) Antagonists

The compound has been explored as a potential treatment for atrophic age-related macular degeneration (AMD) and Stargardt disease . .

Chemical Synthesis and Derivatives

The compound’s chemical structure provides opportunities for further derivatization. . These derivatives may exhibit distinct properties and applications.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Pyrrole derivatives are known to have a wide range of biological activities.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound in more detail. Given the biological activity of pyrrole derivatives, one possible direction could be the development of new pharmaceuticals.